2-Hydroxyestrone-1,4,16,16-d4
2-Hydroxyestrone-1,4,16,16-d4
One of the isotopic labelled form of 2-Hydroxyestrone which is metabolite of Estradiol.
Brand Name:
Vulcanchem
CAS No.:
81586-97-2
VCID:
VC0196604
InChI:
InChI=1S/C18H22O3/c1-18-7-6-11-12(14(18)4-5-17(18)21)3-2-10-8-15(19)16(20)9-13(10)11/h8-9,11-12,14,19-20H,2-7H2,1H3/t11-,12+,14-,18-/m0/s1/i5D2,8D,9D
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=CC(=C(C=C34)O)O
Molecular Formula:
C18H18O3D4
Molecular Weight:
290.40
2-Hydroxyestrone-1,4,16,16-d4
CAS No.: 81586-97-2
Labelled Products
VCID: VC0196604
Molecular Formula: C18H18O3D4
Molecular Weight: 290.40
Purity: 95% by HPLC; 98% atom D
| CAS No. | 81586-97-2 |
|---|---|
| Product Name | 2-Hydroxyestrone-1,4,16,16-d4 |
| Molecular Formula | C18H18O3D4 |
| Molecular Weight | 290.40 |
| IUPAC Name | (8R,9S,13S,14S)-1,4,16,16-tetradeuterio-2,3-dihydroxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C18H22O3/c1-18-7-6-11-12(14(18)4-5-17(18)21)3-2-10-8-15(19)16(20)9-13(10)11/h8-9,11-12,14,19-20H,2-7H2,1H3/t11-,12+,14-,18-/m0/s1/i5D2,8D,9D |
| Standard InChIKey | SWINWPBPEKHUOD-PJZZMCTGSA-N |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4=CC(=C(C=C34)O)O |
| Appearance | Dark Grey Solid |
| Melting Point | >177°C (dec.) |
| Description | One of the isotopic labelled form of 2-Hydroxyestrone which is metabolite of Estradiol. |
| Purity | 95% by HPLC; 98% atom D |
| Related CAS | 362-06-1 (unlabelled) |
| Solubility | DMSO, Ethanol |
| Synonyms | Catecholestrone-d4; 2-Hydroxyestrone-d4; DTXSID30857766; FT-0669590 |
| Tag | Estrone Impurities |
| PubChem Compound | 71749016 |
| Last Modified | Nov 11 2021 |
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